(2-Amino-5-methyl-4-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester
Cat. No. B8500879
M. Wt: 290.28 g/mol
InChI Key: WSUXSDFUECNYSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06949542B2
Procedure details
The title compound was prepared from (5-methyl-2-nitro-4-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester (Example A15) (3.40 g, 10.6 mmol) by hydrogenation with 10% Pd/C according to the general procedure J (method a). Obtained as light gray solid (3.0 g, 97%).
Name
(5-methyl-2-nitro-4-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Name
Yield
97%
Identifiers
|
REACTION_CXSMILES
|
[C:1]([O:5][C:6](=[O:22])[NH:7][C:8]1[CH:13]=[C:12]([CH3:14])[C:11]([C:15]([F:18])([F:17])[F:16])=[CH:10][C:9]=1[N+:19]([O-])=O)([CH3:4])([CH3:3])[CH3:2]>[Pd]>[C:1]([O:5][C:6](=[O:22])[NH:7][C:8]1[CH:13]=[C:12]([CH3:14])[C:11]([C:15]([F:18])([F:17])[F:16])=[CH:10][C:9]=1[NH2:19])([CH3:4])([CH3:2])[CH3:3]
|
Inputs
Step One
|
Name
|
(5-methyl-2-nitro-4-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester
|
|
Quantity
|
3.4 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)C)C(F)(F)F)[N+](=O)[O-])=O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)C)C(F)(F)F)N)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 97% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
